4-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)pyridine

• IUPAC Name: 4-(3-bromothiophen-2-yl)-2-pyridin-4-yl-1,3-thiazole
• InChI: InChI=1S/C12H7BrN2S2/c13-9-3-6-16-11(9)10-7-17-12(15-10)8-1-4-14-5-2-8/h1-7H
• InChI Key: LQGDQFAIJXKUCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC(=CS2)C3=C(C=CS3)Br
• Molecular Formula: C12H7BrN2S2
• DSSTOX Substance ID: DTXSID501320349
• Molecular Weight: 323.2 g/mol
• Solubility: 2.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 339113-94-9

Description

“4-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)pyridine” is a chemical compound with the molecular formula C12H7BrN2S2. It has an average mass of 323.231 Da and a monoisotopic mass of 321.923401 Da.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups is an important area of research in organic chemistry. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans. This methodology has been used to synthesize a large number of 5-aminoaryl pyridines and 5-phenol pyridines, demonstrating its robustness.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its thiazole and pyridine moieties. .
• Anticancer Properties : Investigations suggest that 4-(3-bromothiophen-2-yl)-2-pyridin-4-yl-1,3-thiazole could inhibit cancer cell growth. .

Materials Science and Organic Electronics

• Organic Semiconductors : The conjugated system in this compound allows it to act as an organic semiconductor. .
• Photovoltaic Devices : The thiazole and pyridine rings contribute to its electron-donating and accepting abilities. .

Coordination Chemistry and Metal Complexes

• Ligand Design : The compound’s heterocyclic rings can coordinate with metal ions. .
• Metalloenzymes and Biomimetic Systems : The thiazole and pyridine groups mimic the coordination environment of metalloenzymes. .

Agrochemicals and Crop Protection

• Pesticides and Fungicides : The thiazole and pyridine scaffold could be modified to create novel agrochemicals. .

Analytical Chemistry and Sensors

• Fluorescent Probes : The compound’s fluorescence properties make it suitable for designing fluorescent probes. .

Pharmacokinetics and Metabolism Studies

• Metabolite Identification : Researchers use this compound as a reference standard in pharmacokinetic studies. .

Future Directions

The future directions for research on “4-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)pyridine” and similar compounds could include further exploration of their synthesis, characterization, and potential applications. Substituted pyridines are important structural motifs found in numerous bioactive molecules, and there is a need for robust methods allowing the selective introduction of multiple functional groups.